Cas no 17851-86-4 (7-Oxabicyclo[4.1.0]heptane,4-(1,1-dimethylethyl)-1-phenyl-, (1a,4a,6a)- (9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane,4-(1,1-dimethylethyl)-1-phenyl-, (1a,4a,6a)- (9CI)
• CAS No: 17851-86-4
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 232410
• PubChem ID: 190222
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane,4-(1,1-dimethylethyl)-1-phenyl-, (1a,4a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane,4-(1,1-dimethylethyl)-1-phenyl-, (1a,4a,6a)- (9CI)
• 17851-86-4
• 7-Oxabicyclo(4.1.0)heptane, 4-tert-butyl-1-phenyl-, trans-
• 7-Oxabicyclo(4.1.0)heptane, 4-tert-butyl-1-phenyl-
• 4-tert-Butyl-1-phenyl-7-oxabicyclo[4.1.0]heptane
• DTXSID10939094

• Inchi： 1S/C16H22O/c1-15(2,3)13-9-10-16(14(11-13)17-16)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3/t13-,14+,16+/m0/s1
• InChI Key： HMDSXEJWYVODOY-SQWLQELKSA-N
• SMILES： O1[C@@H]2C[C@@H](C(C)(C)C)CC[C@]12C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.167065321g/mol
• Monoisotopic Mass: 230.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.5Ų